Cas no 2171146-17-9 ((1S,2R)-2-methoxy-1-3-(morpholin-4-yl)-1,2,4-oxadiazol-5-ylpropan-1-amine)

• Product Name: (1S,2R)-2-methoxy-1-3-(morpholin-4-yl)-1,2,4-oxadiazol-5-ylpropan-1-amine
• CAS No: 2171146-17-9
• MF: C₁₀H₁₈N₄O₃
• MW: 242.274921894073
• CID: 6398065
• PubChem ID: 165529237
• Update Time: 2025-11-01

(1S,2R)-2-methoxy-1-3-(morpholin-4-yl)-1,2,4-oxadiazol-5-ylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1S,2R)-2-methoxy-1-3-(morpholin-4-yl)-1,2,4-oxadiazol-5-ylpropan-1-amine
• (1S,2R)-2-methoxy-1-[3-(morpholin-4-yl)-1,2,4-oxadiazol-5-yl]propan-1-amine
• EN300-1462410
• 2171146-17-9

• Inchi： 1S/C10H18N4O3/c1-7(15-2)8(11)9-12-10(13-17-9)14-3-5-16-6-4-14/h7-8H,3-6,11H2,1-2H3/t7-,8+/m1/s1
• InChI Key： RTVGYBRSODZMKN-SFYZADRCSA-N
• SMILES： O1CCN(C2=NOC([C@H]([C@@H](C)OC)N)=N2)CC1

Computed Properties

• Exact Mass: 242.13789045g/mol
• Monoisotopic Mass: 242.13789045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 86.6Ų

Additional information on (1S,2R)-2-methoxy-1-3-(morpholin-4-yl)-1,2,4-oxadiazol-5-ylpropan-1-amine

Compound Introduction: (1S,2R)-2-methoxy-1-3-(morpholin-4-yl)-1,2,4-oxadiazol-5-ylpropan-1-amine (CAS No. 2171146-17-9)

(1S,2R)-2-methoxy-1-3-(morpholin-4-yl)-1,2,4-oxadiazol-5-ylpropan-1-amine is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2171146-17-9, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of this compound is intricate and features several key functional groups that contribute to its unique chemical properties. The presence of a 1,2,4-oxadiazole core, combined with a morpholine substituent and a methoxy group, creates a complex scaffold that is conducive to interactions with biological targets. This structural arrangement not only enhances the compound's solubility and stability but also influences its pharmacokinetic behavior.

In recent years, there has been a growing interest in the development of novel compounds that target specific enzymatic pathways involved in various diseases. The (1S,2R)-2-methoxy-1-3-(morpholin-4-yl)-1,2,4-oxadiazol-5-ylpropan-1-amine molecule has been studied for its potential to interact with enzymes such as kinases and phosphodiesterases, which are critical in regulating cellular processes. Preliminary studies have suggested that this compound may exhibit inhibitory effects on certain kinases, making it a candidate for further investigation in the development of anti-cancer agents.

The role of 1,2,4-oxadiazole derivatives in pharmaceutical research is well-documented. These heterocyclic compounds are known for their ability to modulate biological activities by binding to specific receptors or enzymes. The incorporation of a morpholine moiety into the structure further enhances the compound's bioactivity by improving its binding affinity and selectivity. This combination of structural features makes (1S,2R)-2-methoxy-1-3-(morpholin-4-yl)-1,2,4-oxadiazol-5-ylpropan-1-amine a particularly intriguing molecule for drug discovery efforts.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with greater accuracy. Molecular docking studies have been conducted on the (1S,2R)-2-methoxy-1-3-(morpholin-4-y l)-1,2,4 oxadiazol 5 ylpropan 1 amine molecule to identify potential binding sites on target proteins. These studies have provided valuable insights into the compound's mechanism of action and have helped guide the design of more effective derivatives.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques have been employed to construct the complex molecular framework efficiently. The use of chiral auxiliaries and catalysts has been crucial in achieving the desired stereochemical configuration at the stereogenic centers.

In vitro studies have begun to explore the pharmacological properties of (1S,2R)-2-methoxy 1 3 (morpholin 4 yl) 1 2 4 oxadiazol 5 ylpropan 1 amine. Initial results have shown promising activity against certain cancer cell lines, suggesting its potential as an anti-proliferative agent. Additionally, the compound has demonstrated some anti-inflammatory properties in preliminary assays, indicating its possible utility in treating chronic inflammatory diseases.

The pharmacokinetic profile of this compound is another area of active investigation. Studies are being conducted to assess its absorption distribution metabolism and excretion (ADME) properties. Understanding these parameters is essential for optimizing dosing regimens and minimizing potential side effects. The presence of polar functional groups such as hydroxyl and amine moieties influences its solubility and permeability across biological membranes.

The development of new therapeutic agents relies heavily on collaboration between academic researchers and pharmaceutical companies. The (1S 2R) 2 methoxy 1 3 (morpholin 4 yl) 1 2 4 oxadiazol 5 ylpropan 1 amine molecule represents an excellent example of how academic research can lead to novel drug candidates. Further preclinical studies are needed to validate its therapeutic potential before it can be considered for clinical trials.

The future direction of research on this compound includes exploring its interactions with other biological targets and evaluating its efficacy in animal models. Advances in high-throughput screening technologies will accelerate the discovery process by allowing rapid testing against large libraries of compounds. The integration of machine learning algorithms into drug discovery pipelines will also play a crucial role in identifying promising candidates for further development.

In conclusion, the compound (CAS No.2171146 17 9) represents a significant advancement in pharmaceutical chemistry with its unique structural features and promising biological activities. Its potential applications in treating various diseases make it a valuable asset in ongoing drug discovery efforts. Continued research will be essential to fully elucidate its therapeutic benefits and optimize its pharmacological properties.